Cas no 108580-10-5 (3-[2-(2-Methoxyethoxy)ethoxy]thiophene)

• Product Name: 3-[2-(2-Methoxyethoxy)ethoxy]thiophene
• CAS No: 108580-10-5
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 6792460
• PubChem ID: 15269221
• Update Time: 2026-03-12

3-[2-(2-Methoxyethoxy)ethoxy]thiophene Chemical and Physical Properties

Names and Identifiers

• 108580-09-2
• SCHEMBL589611
• DTXSID30570746
• 3-[2-(2-METHOXYETHOXY)ETHOXY]THIOPHENE
• AKOS015968262
• Poly(3-[2-(2-methoxyethoxy)ethoxy]thiophene-2,5-diyl) regiorandom
• 108580-10-5
• Poly(3-[2-(2-methoxyethoxy)ethoxy]thiophene-2,5-diyl) regioregular
• 3-(2-(2-methoxyethoxy)ethoxy)thiophene
• 3-[2-(2-Methoxyethoxy)ethoxy]thiophene

• Inchi： 1S/C9H14O3S/c1-10-3-4-11-5-6-12-9-2-7-13-8-9/h2,7-8H,3-6H2,1H3
• InChI Key： LHYNYTDUZMSYNO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OCCOCCOC

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.9Ų

Additional information on 3-[2-(2-Methoxyethoxy)ethoxy]thiophene

3-[2-(2-Methoxyethoxy)ethoxy]thiophene (CAS No. 108580-10-5): Synthesis, Properties, and Emerging Applications in Chemical and Biological Research

3-[2-(2-Methoxyethoxy)ethoxy]thiophene, identified by CAS No. 108580-10-5, is a versatile organic compound characterized by its thiophene ring functionalized with a triethylene glycol-like ether substituent at the 3-position. This structure confers unique physicochemical properties that have recently drawn attention in academic research and industrial applications. The compound’s ether groups (methoxyethoxy and ethoxy) provide hydrophilic characteristics while maintaining the inherent aromatic stability of the thiophene core, making it an attractive scaffold for diverse chemical modifications. Recent studies highlight its potential in drug delivery systems, where its amphiphilic nature facilitates interactions with biological membranes without compromising chemical stability.

In terms of synthesis, 3-[2-(2-Methoxyethoxy)ethoxy]thiophene has traditionally been prepared via nucleophilic substitution reactions using thiophene derivatives as starting materials. However, advancements reported in 2023 have introduced more environmentally benign protocols. A study published in the Journal of Green Chemistry demonstrated a solvent-free synthesis using microwave-assisted conditions with potassium carbonate as a base, achieving yields exceeding 95% while eliminating hazardous organic solvents typically associated with conventional methods. Another notable approach involves click chemistry strategies involving azide-alkyne cycloaddition reactions to attach the ether substituent onto pre-functionalized thiophene platforms, enabling modular design for specialized applications.

The compound’s spectroscopic properties are particularly intriguing for analytical applications. Nuclear magnetic resonance (NMR) studies reveal distinct peaks at δ 4.6–4.9 ppm (methylene protons adjacent to sulfur), δ 4.1–4.4 ppm (methylene groups in ether linkages), and δ 3.4–3.7 ppm (methylthio protons) that allow precise structural characterization even in complex matrices. Its UV-vis absorption spectrum exhibits a characteristic band at ~340 nm due to the thiophene π-conjugation system modified by electron-donating ether groups, which has been exploited for developing fluorescent probes in bioimaging applications reported in Bioconjugate Chemistry. Researchers from Stanford University recently utilized this absorption feature to create novel sensors for real-time detection of metal ions in biological fluids, leveraging the compound’s ability to undergo fluorescence quenching upon metal binding.

In biomedical research, CAS No. 108580-10-5-based materials are emerging as promising candidates for targeted drug delivery systems (DDS). A collaborative study between MIT and Pfizer highlighted its utility as a polymerizable moiety when combined with polyethylene glycol (PEGylated thiophene derivatives) to form nanoparticles capable of crossing blood-brain barrier analogs in vitro. The compound’s ether groups provide sites for conjugation with targeting ligands such as transferrin or folate molecules, enhancing specificity for cancer cells while reducing off-target effects compared to conventional DDS carriers like liposomes or micelles.

The material science community has also recognized this compound’s potential in optoelectronic applications. Researchers at ETH Zurich recently synthesized 3-[2-(2-methoxyethoxy) ethoxylated thiophene polymers with tunable bandgaps through controlled radical polymerization techniques like RAFT polymerization. These polymers exhibit improved charge transport properties compared to their non-substituted counterparts, achieving hole mobilities up to 1.7 cm²/V·s when doped with iodine—a significant improvement over earlier generations of thiophene-based semiconductors reported in Nature Electronics. The methoxylated ether substituents not only enhance solubility but also stabilize the polymer chains against oxidative degradation during device operation.

In analytical chemistry contexts, this compound serves as an ideal calibration standard due to its well-defined structure and minimal interference profile when used in liquid chromatography-mass spectrometry (LC-MS/MS) setups optimized for trace analysis of pharmaceutical metabolites. A recent paper from the University of Tokyo described its application as an internal standard marker for quantifying drug metabolites in human plasma samples using high-resolution mass spectrometry techniques like Orbitrap-based analysis—achieving detection limits below 1 pg/mL through isotopic labeling strategies involving deuterated variants.

Bioconjugation studies have further expanded its utility as a linker molecule between small molecule drugs and antibody frameworks (Abs-CAS No.). Scientists at Genentech demonstrated that attaching CAS No.